BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Disposal of (-)-Chrysanthenone: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (-)-Chrysanthenone

Cat. No.: B12709620

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. This document provides a detailed protocol for the safe disposal of (-)-
Chrysanthenone, a terpenoid used in various research applications. Adherence to these
procedures is critical to mitigate potential health risks and ensure regulatory compliance.

Health and Safety Overview

(-)-Chrysanthenone is classified as a hazardous substance. According to safety data sheets, it
is a combustible liquid and is suspected of causing genetic defects and potentially cancer.[1]
Furthermore, it is very toxic to aquatic life with long-lasting effects.[1] Therefore, stringent
safety measures must be observed during handling and disposal.

Quantitative Data Summary

A collection of relevant quantitative data for (-)-Chrysanthenone is presented in the table
below for easy reference. This information is crucial for risk assessment and the
implementation of appropriate safety controls.
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Property Value Source

Molecular Formula C10H140 [2][3]

Molecular Weight 150.22 g/mol [2]
Colorless to pale yellow clear

Appearance o [4]
liquid (est.)

- _ 208.00 to 210.00 °C @ 760.00

Boiling Point [4]
mm Hg

Flash Point 76.11 °C (169.00 °F) TCC [4]
0.204000 mmHg @ 25.00 °C

Vapor Pressure [4]
(est)

Solubility in water 241.3 mg/L @ 25 °C (est.) [4]

Experimental Protocol: Disposal Procedure

The following step-by-step procedure outlines the recommended protocol for the disposal of (-)-
Chrysanthenone. This process is designed to be conducted by trained personnel in a
controlled laboratory environment.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and
a lab coat.[5]

e All handling of (-)-Chrysanthenone should be performed in a well-ventilated area or under a
chemical fume hood to avoid inhalation of vapors.[1][5]

2. Waste Segregation and Collection:

» Designate a specific, clearly labeled, and sealed container for liquid hazardous chemical
waste. The container must be compatible with organic solvents.

e Do not mix (-)-Chrysanthenone with other incompatible waste streams.
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o Collect all waste, including contaminated consumables such as pipette tips and wipes, in a
designated sealed bag.

3. Spill Management:
 In the event of a spill, evacuate non-essential personnel from the area.

o For small spills, absorb the material with an inert absorbent (e.g., vermiculite, dry sand) and
place it in the designated hazardous waste container.

o Ensure adequate ventilation during cleanup.
o For large spills, follow your institution's emergency procedures.
4. Disposal Pathway:

e The primary disposal method for (-)-Chrysanthenone is through an approved hazardous
waste disposal facility.[1][5]

e Do not dispose of (-)-Chrysanthenone down the drain or in regular trash.[1] This is to
prevent environmental contamination, particularly to aquatic ecosystems.

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste container.

5. Container Labeling and Storage:

o Ensure the waste container is accurately and clearly labeled with "Hazardous Waste," the
name "(-)-Chrysanthenone,” and any other required institutional information.

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from ignition
sources, until it is collected for disposal.[5]

Logical Workflow for Disposal

The following diagram illustrates the decision-making and operational flow for the proper
disposal of (-)-Chrysanthenone.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b12709620?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/de/sds/SIAL/35754?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC203630500&countryCode=US&language=en
https://www.benchchem.com/product/b12709620?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/de/sds/SIAL/35754?userType=undefined
https://www.benchchem.com/product/b12709620?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC203630500&countryCode=US&language=en
https://www.benchchem.com/product/b12709620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12709620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etychoeie,Az?ilt;SIEy Sltjrilcineg

Preparation

Start: Handling
(-)-Chrysanthenone

Y

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Y

Work in a Chemical
Fume Hood

Waste G‘;neration

Generate Waste
(Unused chemical, contaminated items)

Spill Occurs

Yes

4 Spill Respog' )

w
(¢]

Absorb with Inert Material

No

A

Collect into Hazardous
Waste Container
N J

Ve

Dispg 'sal Path

Segregate into Labeled
Hazardous Waste Container

A

Store Securely for Pickup

A

Contact EHS for Disposal

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of (-)-Chrysanthenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12709620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

